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Cat. No.: B10826544 Get Quote

Penao Demonstrates High Specificity for Cancer
Cells Over Normal Astrocytes
Penao (4-(N-(S-penicillaminylacetyl)amino)phenylarsonous acid), an investigational anti-cancer

agent, exhibits significant selective cytotoxicity against glioblastoma cells while sparing normal

astrocytes. This specificity, coupled with its potent anti-tumor activity, positions Penao as a

promising candidate for glioblastoma therapy.

Penao's targeted mechanism of action centers on the mitochondria of cancer cells. It

selectively inhibits the adenine nucleotide translocase (ANT), a key protein on the inner

mitochondrial membrane responsible for the exchange of ATP and ADP.[1][2][3] This disruption

of mitochondrial function leads to a cascade of events culminating in cancer cell death.

The preferential targeting of cancer cells by Penao is attributed to their distinct metabolic

phenotype. Cancer cells, including glioblastoma, exhibit a heightened reliance on glycolysis for

energy production, a phenomenon known as the Warburg effect.[4] This metabolic state

appears to render them more susceptible to the disruptive effects of ANT inhibition by Penao.

Comparative Efficacy of Penao
Experimental data demonstrates Penao's superior potency and selectivity compared to the

current standard-of-care chemotherapeutic for glioblastoma, temozolomide.
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Compound Cell Lines
IC50 Range
(µM)

Specificity vs.
Astrocytes

Potency vs.
Temozolomide

Penao
13 Glioblastoma

Cell Lines
0.3 - 4.5[1]

Up to 23-fold

more specific

Up to 440-fold

more potent

Temozolomide
Glioblastoma

Cell Lines

Not specified in

provided

abstracts

Less specific

(data not

detailed)

Standard of care

Mechanism of Action: A Targeted Mitochondrial
Assault
Penao's mechanism of action involves a multi-pronged attack on the energy metabolism and

survival pathways of cancer cells.
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Seed cells (Glioblastoma or Astrocytes)
in 96-well plates

Treat with serial dilutions of Penao

Incubate for 72 hours

Add MTT or similar viability reagent

Measure absorbance
(proportional to viable cells)

Calculate IC50 values using
dose-response curve analysis

Inject Glioblastoma cells
subcutaneously into mice

Allow tumors to reach
a palpable size

Administer Penao (e.g., 3 mg/kg/day)
or vehicle control

Measure tumor volume
regularly

Analyze tumor growth inhibition
and assess for toxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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